Cas no 28769-72-4 (6-ethyl-5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione)

• Product name: 6-ethyl-5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione
• CAS No: 28769-72-4
• MF: C₉H₈N₂O₂
• MW: 176.17202
• CID: 1110387
• PubChem ID: 14360296

6-ethyl-5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione
• 6-ethyl-pyrrolo[3,4-b]pyridine-5,7-dione
• MFCD19690517
• SCHEMBL11872791
• CHEMBL230428
• SY379684
• 28769-72-4

• Inchi： InChI=1S/C9H8N2O2/c1-2-11-8(12)6-4-3-5-10-7(6)9(11)13/h3-5H,2H2,1H3
• InChI Key： OLEHYSGEKSBCHH-UHFFFAOYSA-N
• SMILES： CCN1C(=O)C2=C(C1=O)N=CC=C2

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.3Ų
• XLogP3: 0.5